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Compound of Interest

Compound Name: Shikimate-3-phosphate

Cat. No.: B1206780 Get Quote

Essential Safety and Handling Guide for
Shikimate-3-Phosphate
This guide provides immediate safety, handling, and disposal protocols for Shikimate-3-
phosphate, ensuring the well-being of laboratory personnel and the integrity of research.

Adherence to these procedures is critical for minimizing risks and establishing a safe and

efficient laboratory environment.

Personal Protective Equipment (PPE)
When handling Shikimate-3-phosphate, especially in its solid form, the following personal

protective equipment is mandatory to prevent skin, eye, and respiratory exposure.[1][2][3]

Summary of Required PPE
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Protection Type Required Equipment Specifications and Use

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Must be ANSI Z87.1 compliant.

Goggles are required when

there is a splash hazard.[2]

Skin Protection
Nitrile gloves and a standard

laboratory coat.

Disposable nitrile gloves

should be used for incidental

contact and immediately

replaced if contaminated. A lab

coat should be worn to protect

clothing and skin.[2][3]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if handling

large quantities or if dust is

generated.

Avoid inhaling dust by working

in a fume hood or using local

exhaust ventilation.[1]

Foot Protection Closed-toe shoes.
Required to protect against

spills and falling objects.[3]

Hazard Identification and Precautionary Measures
Shikimate-3-phosphate is classified with the following hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

The signal word for this chemical is Warning.[1]

Precautionary Statements:
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Code Precaution

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[1]

P264 Wash skin thoroughly after handling.[1]

P271 Use only outdoors or in a well-ventilated area.[1]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1]

P302 + P352 IF ON SKIN: Wash with plenty of water.[1]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

Standard Operating Procedure for Handling
1. Engineering Controls:

Always handle solid Shikimate-3-phosphate in a certified chemical fume hood or a
ventilated enclosure to minimize inhalation of dust particles.
Ensure safety shower and eyewash stations are readily accessible.

2. Administrative Controls:

Minimize the quantity of material handled at any one time.
Ensure all personnel are trained on the specific hazards and handling procedures for this
compound.

3. Handling Protocol:

Preparation: Before handling, ensure all required PPE is donned correctly. Prepare the work
area by lining it with absorbent, disposable bench paper.
Weighing: To prevent dust generation, weigh the solid material carefully and avoid rapid
movements.
Solution Preparation: When dissolving, add the solid to the solvent slowly to prevent
splashing. The solubility is 1.0 mg/mL in water.[1]
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Post-Handling: After handling, decontaminate the work area and any equipment used. Wash
hands thoroughly with soap and water.

Storage and Disposal Plan
Storage:

Store at –20°C in a tightly sealed container.[1]

Keep in a dry, well-ventilated place.

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Contaminated materials (e.g., gloves, bench paper) should be placed in a sealed bag and

disposed of as chemical waste.

Do not dispose of down the drain unless permitted by local regulations for dilute, non-

hazardous solutions.

Experimental Workflow for Safe Handling
The following diagram outlines the procedural flow for safely handling Shikimate-3-phosphate
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1206780?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/sigma/s0702
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/product/b1206780#personal-protective-equipment-for-handling-shikimate-3-phosphate
https://www.benchchem.com/product/b1206780#personal-protective-equipment-for-handling-shikimate-3-phosphate
https://www.benchchem.com/product/b1206780#personal-protective-equipment-for-handling-shikimate-3-phosphate
https://www.benchchem.com/product/b1206780#personal-protective-equipment-for-handling-shikimate-3-phosphate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1206780?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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